The anion sequence in the phase transformation of mesostructures templated by non-ionic block copolymers†

Chemical Communications Pub Date: 2004-08-25 DOI: 10.1039/B408100E

Abstract

A p6m to Ia3d mesophase evolution is achieved by simply adjusting the acidity and/or anion species in the presence of block copolymers; the unusual anion sequence that affects the phase behavior of block copolymer templated mesostructured solids is revealed to be SO42−(HSO4) > NO3 > Br > Cl.

Graphical abstract: The anion sequence in the phase transformation of mesostructures templated by non-ionic block copolymers
The anion sequence in the phase transformation of mesostructures templated by non-ionic block copolymers†
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